Cas no 168329-48-4 (1-(5-Bromoquinoxalin-6-yl)guanidine)

• Product Name: 1-(5-Bromoquinoxalin-6-yl)guanidine
• CAS No: 168329-48-4
• MF: C₉H₈BrN₅
• MW: 266.097319602966
• CID: 4557778
• PubChem ID: 14928441
• Update Time: 2025-06-09

1-(5-Bromoquinoxalin-6-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromoquinoxalin-6-yl)guanidine
• Brimonidine EP Impurity E
• BDBM50213216
• N-(5-Bromo-6-quinoxalinyl)guanidine
• Guanidine, N-(5-bromo-6-quinoxalinyl)-
• (5-Bromo-6-quinoxalinyl)guanidine Hydrochloride
• 2-(5-Bromoquinoxalin-6-yl)guanidine; N-(5-Bromo-6-quinoxalinyl)quanidine; (5-Bromo-6-quinoxalinyl)guanidine
• ES-2456
• Brimonidine Impurity E
• Brimonidine tartrate impurity E [EP]
• CHEMBL883
• SGH4FMM6SE
• N-(5-Bromo-quinoxalin-6-yl)-guanidine
• 168329-48-4
• AKOS027322398
• UNII-SGH4FMM6SE
• BRIMONIDINE TARTRATE IMPURITY E [EP IMPURITY]
• 2-(5-bromoquinoxalin-6-yl)guanidine
• 5-Bromo-6-guanidinoquinoxaline
• N-(5-bromoquinoxalin-6-yl)guanidine
• 4,6-Dinitro-1H-benzimidazole; 4,6(or 5,7)-Dinitro-benzimidazole; 4,6-Dinitro-1-benzimidazole

• Inchi： 1S/C9H8BrN5/c10-7-5(15-9(11)12)1-2-6-8(7)14-4-3-13-6/h1-4H,(H4,11,12,15)
• InChI Key： WBGSURPVIDDDHF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C1=NC=CN=2)/N=C(\N)/N

Computed Properties

• Exact Mass: 264.99631 g/mol
• Monoisotopic Mass: 264.99631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.2
• Molecular Weight: 266.10

1-(5-Bromoquinoxalin-6-yl)guanidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 1-(5-Bromoquinoxalin-6-yl)guanidine

Research Brief on 1-(5-Bromoquinoxalin-6-yl)guanidine (CAS: 168329-48-4): Recent Advances and Applications

1-(5-Bromoquinoxalin-6-yl)guanidine (CAS: 168329-48-4) is a chemically synthesized guanidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of biological pathways, particularly in the context of cancer research and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the anticancer properties of 1-(5-Bromoquinoxalin-6-yl)guanidine, demonstrating its ability to inhibit the proliferation of certain cancer cell lines, including breast and lung cancer. The compound was found to act as a selective inhibitor of protein kinases involved in cell cycle regulation, suggesting its potential as a targeted therapy. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity of the compound to specific kinase domains, providing a structural basis for its activity.

In addition to its anticancer potential, recent research has investigated the antimicrobial efficacy of 1-(5-Bromoquinoxalin-6-yl)guanidine. A 2024 preprint article on bioRxiv reported its inhibitory effects against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways. These findings open new avenues for the development of novel antibiotics in an era of increasing antimicrobial resistance.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 1-(5-Bromoquinoxalin-6-yl)guanidine. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic processes, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 1-(5-Bromoquinoxalin-6-yl)guanidine. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Furthermore, comprehensive toxicological assessments are needed to establish safety profiles before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translational pipeline for this compound.

In conclusion, 1-(5-Bromoquinoxalin-6-yl)guanidine represents a versatile scaffold with multiple therapeutic applications. Its dual activity against cancer and microbial pathogens, coupled with advances in synthetic methodology, positions it as a compound of significant interest in drug discovery. Future research directions may include structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as investigations into combination therapies with existing drugs. The scientific community anticipates further breakthroughs as research on this molecule progresses.